Cas no 1804497-69-5 (4-Fluoro-3-methyl-2-nitromandelic acid)

• Product Name: 4-Fluoro-3-methyl-2-nitromandelic acid
• CAS No: 1804497-69-5
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 4942118
• Update Time: 2025-06-10

4-Fluoro-3-methyl-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-2-nitromandelic acid

• Inchi： 1S/C9H8FNO5/c1-4-6(10)3-2-5(7(4)11(15)16)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： ARWVOZKKDNIHNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)O)O)=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 4-Fluoro-3-methyl-2-nitromandelic acid

Introduction to 4-Fluoro-3-methyl-2-nitromandelic Acid (CAS No. 1804497-69-5)

4-Fluoro-3-methyl-2-nitromandelic acid (CAS No. 1804497-69-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a fluoro, methyl, and nitro substituent on the benzene ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Fluoro-3-methyl-2-nitromandelic acid is C₁₀H₉FO₄N, and it has a molecular weight of approximately 228.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as fluoro-substituted benzaldehyde and methyl-substituted nitrobenzene. The synthesis process involves several steps, including electrophilic aromatic substitution, nitration, and subsequent functional group manipulations to achieve the desired product.

In the context of pharmaceutical research, 4-Fluoro-3-methyl-2-nitromandelic acid has been explored for its potential as a precursor in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of novel inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors showed promising activity in preclinical models, suggesting potential therapeutic applications.

Beyond its pharmaceutical applications, 4-Fluoro-3-methyl-2-nitromandelic acid has also been investigated for its role in materials science and chemical sensing. Its unique electronic properties make it suitable for use in the development of advanced materials with enhanced optical and electronic characteristics. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for the synthesis of luminescent materials with tunable emission properties. These materials have potential applications in areas such as bioimaging and optoelectronics.

The physical properties of 4-Fluoro-3-methyl-2-nitromandelic acid, including its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. It is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it easy to handle and process in laboratory settings. Additionally, its stability under different conditions has been evaluated to ensure that it can be stored and transported without significant degradation.

In terms of safety and handling, while 4-Fluoro-3-methyl-2-nitromandelic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation, and disposing of waste materials according to local regulations.

The environmental impact of 4-Fluoro-3-methyl-2-nitromandelic acid has also been considered in recent research. Studies have shown that this compound can be synthesized using environmentally friendly methods that minimize waste generation and reduce the use of hazardous reagents. This aligns with the growing trend towards green chemistry practices in both academic and industrial settings.

In conclusion, 4-Fluoro-3-methyl-2-nitromandelic acid (CAS No. 1804497-69-5) is a versatile compound with significant potential across multiple fields. Its unique chemical structure makes it an attractive candidate for further research and development, particularly in pharmaceuticals, materials science, and chemical sensing. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.